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Compound of Interest

Compound Name: 3-Methoxybutyl Thioglycolate
CAS No.: 27431-39-6
Cat. No.: B1589154
Get Quote
. J

CAS No: 27431-39-6 | Formula: C7H1403S | Synonyms: Thioglycolic acid 3-methoxybutyl ester;
3-Methoxybutyl mercaptoacetate[1][2][3]

Executive Summary & Chemical Identity

3-Methoxybutyl Thioglycolate is a specialized mercapto-ester used primarily as a chain
transfer agent in radical polymerization and as a high-purity intermediate in the synthesis of
sulfur-containing pharmaceutical compounds.[1][3] Unlike simple thioglycolates (e.g., methyl
thioglycolate), the 3-methoxybutyl moiety imparts unique lipophilicity and solubility profiles,
making it critical for modifying hydrophobic drug carriers and polymer conjugates.[1][3]

This guide moves beyond the standard Safety Data Sheet (SDS) to provide a mechanistic
understanding of the compound's reactivity, toxicology, and handling requirements for research
and drug development environments.[3]

Physicochemical Characterization Table
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Property

Value

Context for Researchers

Physical State

Liquid, Colorless to Light
Yellow

Yellowing indicates oxidation
(disulfide formation).[1][3]

High boiler; low volatility

Boiling Point ~252°C (760 mmHg) reduces inhalation risk
compared to lower esters.
] Class 11IB Combustible Liquid;
Flash Point ~126°C - 137°C ) ] o
requires heating to ignite.[3]
Slightly denser than water;
Density 1.05-1.08 g/cm3 sinks in aqueous biphasic
washes.
- Organic Solvents (High), Water  Extractable into DCM or Ethyl
Solubility

(Low)

Acetate during workup.[3]

Refractive Index

1.457 - 1.460

Useful for purity verification

inline.

Reactivity

High (Thiol group)

Air Sensitive: Oxidizes to
disulfide. Metal Sensitive:
Forms colored complexes with
Fe/Cu.[3]

Hazard Profiling & Toxicology
GHS Classification & Mechanism of Toxicity

While less volatile than lower molecular weight thiols, 3-Methoxybutyl Thioglycolate presents

specific contact hazards driven by the nucleophilic sulthydryl (-SH) group.[1][3]

e Skin & Eye Irritation (Category 2/2A): The free thiol group is a potent nucleophile that can

react with keratin disulfide bridges in the skin and cornea, leading to structural damage and

inflammation.[3]

o Skin Sensitization (Potential): Like all thioglycolates, this ester is a potential hapten.[3] It can

bind to skin proteins via disulfide exchange, triggering a T-cell mediated immune response
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(Allergic Contact Dermatitis).[1][3]

o Aquatic Toxicity (Chronic Category 4): Limited water solubility implies persistence in

sediment if released.[3]

Molecular Reactivity & Stability

The primary instability mechanism is Oxidative Dimerization.[3] Upon exposure to atmospheric
oxygen, two molecules of the thiol condense to form a disulfide, releasing water.[3] This
reaction is accelerated by trace metals (Fe, Cu) and basic pH.[3]

Prevention Strategy

Argon/Nitrogen Blanketl]

2 x 3-Methoxybutyl Thioglycolate o Di Disulfide Dimer
(R-SH) Oxidation (-€7)  ymmmmmmmmmmmry w» (R-S-S-R)
T, Thiyl Radical
Byproduct

{__(RSY) |
------------- \.@

Click to download full resolution via product page

Figure 1: Oxidative degradation pathway of 3-Methoxybutyl Thioglycolate. Prevention
requires inert atmosphere storage.[2][3][4]

Operational Protocols for Research
A. Storage & Handling

 Inert Atmosphere: Must be stored under Nitrogen or Argon.[3] The headspace in opened
bottles should be purged immediately after use to prevent titer loss.[3]

o Temperature: Store at 2—8°C to retard hydrolysis and oxidation.

o Material Compatibility:
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o Compatible: Borosilicate glass, Stainless Steel (316L), PTFE (Teflon), HDPE.[3]

o Incompatible: Carbon steel (iron causes purple/red coloration), Rubber (swelling), PVC.[3]

B. Experimental Usage (Synthesis)

When using as a reagent in drug synthesis (e.g., thio-Michael addition or disulfide bridge
formation):

e Degassing: All solvents used in the reaction must be degassed (sparged with inert gas) to
prevent immediate consumption of the thiol by dissolved oxygen.[3]

e Quenching: Unreacted thiol can be quenched with dilute hydrogen peroxide (oxidizes to
disulfide) or bleach (oxidizes to sulfonate), but bleach is exothermic and should be added
slowly to an ice-cooled mixture.[3]

C. Emergency Response & Spill Cleanup

Do NOT wash into drains. The ester is toxic to aquatic life with long-lasting effects.[1][3]

o Evacuate & Ventilate: Remove ignition sources (though flash point is high, vapors can
travel).[3]

» Neutralization (The "Oxidative Kill"):
o Prepare a solution of 5% Sodium Hypochlorite (Bleach) or 10% Calcium Hypochlorite.[3]
o Cover the spill with an inert absorbent (vermiculite/sand).[3]

o Gently pour the oxidant solution over the absorbent.[3] Note: This converts the odorous
thiol into the odorless sulfonate.

o Disposal: Collect as hazardous chemical waste (Sulfur-containing organic).[3]

Drug Development Applications
Polymer Therapeutics (Chain Transfer Agent)
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In the synthesis of poly(lactic-co-glycolic acid) (PLGA) or acrylate-based drug delivery systems,
3-Methoxybutyl Thioglycolate acts as a chain transfer agent (CTA).[1][3]

e Mechanism: The thiol hydrogen is abstracted by the growing polymer radical, terminating the
chain and initiating a new one.[3]

o Benefit: The "3-methoxybutyl" tail provides a specific lipophilic end-group that can improve
the compatibility of the polymer with hydrophobic drugs, enhancing encapsulation efficiency
compared to standard alkyl thiols.[1][3]

Thiol-Linker Synthesis

Used to introduce a "masked" or reactive thiol handle onto small molecules.[1][3] The ester
group can be hydrolyzed under controlled basic conditions (LiIOH/MeOH) to release the free
acid if needed, or the thiol can react with maleimide-functionalized proteins for antibody-drug
conjugates (ADCs).[1][3]

Safety Decision Framework

The following decision tree outlines the logical flow for handling this compound in a laboratory

setting.
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Handling 3-Methoxybutyl Thioglycolate

Is the operation inside a Fume Hood?

Use Closed System + Blast Shield.
Flash Point Risk.

Is the material colored (Yellow/Pink)?

Yes

No (Colorless)

Check Purity (NMR/Titration). Proceed with Standard PPE:
Likely Oxidized. Nitrile Gloves + Goggles + Lab Coat

Disposal:
Segregated Solvent Waste (Thiol)

Click to download full resolution via product page
Figure 2: Operational decision tree for safe laboratory handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ 5. 30618-84-9|Glycerol monomercaptoacetate|BLD Pharm [bldpharm.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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